Cas no 105539-27-3 (27-Norcholest-5-en-3-ol,25-[methyl(7-nitro-2,1,3-benzoxadiazol-4-yl)amino]-, (3b)-)

• Product Name: 27-Norcholest-5-en-3-ol,25-[methyl(7-nitro-2,1,3-benzoxadiazol-4-yl)amino]-, (3b)-
• CAS No: 105539-27-3
• MF: C₃₃H₄₈N₄O₄
• MW: 564.758628845215
• CID: 173637
• PubChem ID: 129052
• Update Time: 2025-08-04

27-Norcholest-5-en-3-ol,25-[methyl(7-nitro-2,1,3-benzoxadiazol-4-yl)amino]-, (3b)- Chemical and Physical Properties

Names and Identifiers

• 27-Norcholest-5-en-3-ol,25-[methyl(7-nitro-2,1,3-benzoxadiazol-4-yl)amino]-, (3b)-
• 25-[N-[(7-nitro-2-1,3-benzoxadiazol-4-yl)methyl]amino]-27-norcholesterol
• (3S,8S,9S,10R,13R,14S,17S)-10,13-dimethyl-17-[(2R)-6-[methyl-(4-nitro-2,1,3-benzoxadiazol-7-yl)amino]heptan-2-yl]-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-ol
• 25-NBD CHOLESTEROL
• 25-Nbd-methylamino-27-norcholesterol
• 25-Nbd-mnc
• 27-Norcholest-5-en-3-ol, 25-(methyl(7-nitro-4-benzofurazanyl)amino)-, (3beta)-
• 25-((7-Chloro-4-nitrobenz-2-oxa-1,3-diazole)methylamino)-27-norcholesterol
• 105539-27-3

• MDL： MFCD22416768
• Inchi： 1S/C33H48N4O4/c1-20(7-6-8-21(2)36(5)28-13-14-29(37(39)40)31-30(28)34-41-35-31)25-11-12-26-24-10-9-22-19-23(38)15-17-32(22,3)27(24)16-18-33(25,26)4/h9,13-14,20-21,23-27,38H,6-8,10-12,15-19H2,1-5H3/t20-,21?,23+,24+,25+,26+,27+,32+,33-/m1/s1
• InChI Key： RMGLSQAGXRZCPZ-OVHOIDCTSA-N
• SMILES： O[C@H]1CC[C@@]2(C)C(C1)=CC[C@@H]1[C@@H]2CC[C@]2(C)[C@H]([C@H](C)CCCC(C)N(C3=CC=C(C4C3=NON=4)[N+](=O)[O-])C)CC[C@H]21

Computed Properties

• Exact Mass: 614.32300
• Monoisotopic Mass: 564.36755603g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 41
• Rotatable Bond Count: 8
• Complexity: 1000
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 8.2
• Topological Polar Surface Area: 108Ų

Experimental Properties

• PSA: 119.65000
• LogP: 9.28820
• Color/Form: 1 mg/mL (810250C-1mg)
  10 mg/mL (810250C-10mg)
  5 mg/mL (810250C-5mg)

27-Norcholest-5-en-3-ol,25-[methyl(7-nitro-2,1,3-benzoxadiazol-4-yl)amino]-, (3b)- Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：−20°C

Additional information on 27-Norcholest-5-en-3-ol,25-[methyl(7-nitro-2,1,3-benzoxadiazol-4-yl)amino]-, (3b)-

27-Norcholest-5-en-3-ol,25-[methyl(7-nitro-2,1,3-benzoxadiazol-4-yl)amino]-, (3b)- (CAS No. 105539-27-3): A Fluorescent Sterol Derivative with Biomedical Research Potential

The compound 27-Norcholest-5-en-3-ol,25-[methyl(7-nitro-2,1,3-benzoxadiazol-4-yl)amino]-, (3b)- (CAS No. 105539-27-3) is a chemically modified sterol derivative that has garnered significant attention in biochemical and pharmaceutical research due to its unique fluorescent properties. This molecule combines a sterol backbone with a 7-nitrobenzoxadiazole (NBD) fluorophore, making it a valuable tool for studying lipid metabolism, membrane dynamics, and cellular trafficking. Its CAS number 105539-27-3 is frequently searched in scientific databases, reflecting its relevance in advanced research applications.

One of the most compelling aspects of 27-Norcholest-5-en-3-ol,25-[methyl(7-nitro-2,1,3-benzoxadiazol-4-yl)amino]-, (3b)- is its role as a fluorescent probe. The NBD fluorophore emits bright fluorescence when excited, enabling researchers to track the compound in real-time within biological systems. This feature aligns with current trends in live-cell imaging and high-content screening, which are hot topics in drug discovery and molecular biology. Scientists often search for "fluorescent sterol derivatives" or "NBD-labeled lipids" to find analogs for their studies, highlighting the demand for such specialized reagents.

The structural design of CAS No. 105539-27-3 incorporates a norcholestane skeleton, which mimics natural sterols like cholesterol. This similarity allows it to interact with lipid-binding proteins and membranes without disrupting native biological processes. Recent studies have explored its utility in investigating lipid rafts and cholesterol homeostasis, areas of high interest due to their implications in neurodegenerative diseases and metabolic disorders. Keywords such as "sterol probes for lipid research" and "cholesterol analogs" are frequently associated with this compound in academic literature.

From a synthetic chemistry perspective, the introduction of the methyl(7-nitro-2,1,3-benzoxadiazol-4-yl)amino group at the C-25 position of the sterol framework is a notable achievement. This modification enhances the compound's solubility in aqueous buffers while retaining its affinity for lipid bilayers—a balance critical for experimental applications. Researchers often inquire about "synthetic routes for NBD-labeled sterols" or "fluorescent cholesterol derivatives," underscoring the technical challenges and innovations behind such molecules.

In the context of SEO optimization, this compound's nomenclature presents both opportunities and challenges. While the systematic name (27-Norcholest-5-en-3-ol,25-[methyl(7-nitro-2,1,3-benzoxadiazol-4-yl)amino]-, (3b)-) is precise, abbreviated terms like "NBD-cholesterol" or "fluorescent sterol probe" are more commonly used in search queries. Content that bridges these terms with CAS No. 105539-27-3 can improve visibility in scientific search engines like PubMed or Google Scholar.

Looking ahead, the applications of 105539-27-3 may expand into diagnostic imaging and targeted drug delivery, given the growing interest in theranostics (combined therapy and diagnostics). Its compatibility with advanced microscopy techniques, such as super-resolution imaging, further elevates its potential. As researchers continue to explore lipid-protein interactions and membrane biophysics, this compound is poised to remain a cornerstone in the toolkit of life scientists.

In summary, 27-Norcholest-5-en-3-ol,25-[methyl(7-nitro-2,1,3-benzoxadiazol-4-yl)amino]-, (3b)- (CAS No. 105539-27-3) exemplifies the intersection of chemistry and biology, offering a versatile platform for probing cellular mechanisms. Its alignment with trending topics like precision medicine and organelle-specific labeling ensures its continued relevance in cutting-edge research.